BENGHE Foundational & Exploratory

Check Availability & Pricing

Environmental Fate of N-Nitrosoglyphosate in
Soil: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Nitrosoglyphosate sodium

Cat. No.: B11931006

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Nitrosoglyphosate (NNG) is a nitrosamine derivative of glyphosate, the world's most widely
used herbicide. While the environmental fate of glyphosate has been extensively studied,
specific data on the behavior of NNG in soil is notably scarce in publicly available scientific
literature. This technical guide synthesizes the current understanding of NNG's potential
environmental fate in soil, drawing inferences from the known properties of glyphosate and
other N-nitrosamines. It also provides detailed, standardized experimental protocols that are
essential for generating the much-needed quantitative data on NNG's degradation, sorption,
and leaching in soil. The formation of NNG in soil is a key consideration, arising from the
reaction of glyphosate with nitrites. This guide outlines the potential pathways of its dissipation
and the methodologies required to rigorously assess its environmental risk.

Introduction

N-Nitrosoglyphosate (NNG) is recognized as a potentially toxic impurity and a degradation
product of glyphosate.[1] Its formation can occur in soil under conditions where both glyphosate
and nitrite are present.[1] Concerns regarding N-nitrosamines as a class of compounds, many
of which are potent carcinogens, necessitate a thorough understanding of the environmental
fate of NNG. However, a comprehensive review of the scientific literature reveals a significant
data gap regarding the specific degradation kinetics, sorption characteristics, and leaching
potential of NNG in soil environments.
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This guide provides a framework for understanding the potential behavior of NNG in soil by
examining the well-documented fate of its parent compound, glyphosate, and the general
behavior of other N-nitrosamines. Furthermore, it details the standardized experimental
protocols from the Organisation for Economic Co-operation and Development (OECD) and the
U.S. Environmental Protection Agency (EPA) Office of Chemical Safety and Pollution
Prevention (OCSPP) that are critical for generating the necessary quantitative data to perform
a robust environmental risk assessment of NNG.

Formation of N-Nitrosoglyphosate in Soil

The primary pathway for the formation of N-Nitrosoglyphosate in the soil environment is the
reaction of glyphosate with nitrite ions (NO27). This reaction, known as nitrosation, is influenced
by several soil properties.

e Presence of Precursors: The fundamental requirement for NNG formation is the
simultaneous presence of glyphosate and nitrite in the soil. Glyphosate is introduced through
agricultural practices, while nitrites are naturally occurring intermediates in the nitrogen
cycle, formed during the nitrification of ammonia.

e Soil pH: The nitrosation of secondary amines is generally favored under acidic conditions.

» Organic Matter: The presence of organic matter can influence the availability of both
glyphosate and nitrites, potentially impacting the rate of NNG formation.[2]

o Microbial Activity: Soil microorganisms play a crucial role in the nitrogen cycle and can
influence nitrite concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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